Cas no 3261-89-0 ( )
structure
Product Name:
CAS No:3261-89-0
MF:C17H15NO2
MW:265.306504487991
CID:917111
PubChem ID:346847
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methoxyphenyl)-4-oxo-4-phenylbutanenitrile
- (+-)-4-Oxo-4-phenyl-2-(4-methoxy-phenyl)-buttersaeure-nitril
- (phenyl)-[2-(4-methoxyphenyl)-2-cyanoethyl]-ketone
- 2-(4-Methoxy-phenyl)-3-benzoyl-propionitril
- 2-(4-Methoxy-phenyl)-4-oxo-4-phenyl-butyronitril
- 2-(4-methoxy-phenyl)-4-oxo-4-phenyl-butyronitrile
- AC1L85X7
- NSC405178
- SureCN6204424
- DTXSID40323922
- DB-291879
- 2-(4-methoxyphenyl)-4-phenyl-4-oxobutyronitrile
- 3261-89-0
- NSC-405178
- SCHEMBL6204424
- NSC 405178
-
-
- Inchi: 1S/C17H15NO2/c1-20-16-9-7-13(8-10-16)15(12-18)11-17(19)14-5-3-2-4-6-14/h2-10,15H,11H2,1H3
- InChI Key: IVFDCPLFZOXQFJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)CC(C#N)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 265.11035
- Monoisotopic Mass: 265.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.139
- Boiling Point: 465.3°C at 760 mmHg
- Flash Point: 202.7°C
- Refractive Index: 1.572
- PSA: 50.09
- LogP: 3.57538
Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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